Cas no 102208-51-5 (Benzenesulfonamide,N-(4,6-dimethyl-2-pyrimidinyl)-4-(D-glucopyranosylamino)-)
102208-51-5 structure
Product Name:Benzenesulfonamide,N-(4,6-dimethyl-2-pyrimidinyl)-4-(D-glucopyranosylamino)-
CAS No:102208-51-5
MF:C18H24N4O7S
MW:440.470763206482
CID:225243
PubChem ID:179812
Update Time:2025-04-19
Benzenesulfonamide,N-(4,6-dimethyl-2-pyrimidinyl)-4-(D-glucopyranosylamino)- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonamide,N-(4,6-dimethyl-2-pyrimidinyl)-4-(D-glucopyranosylamino)-
- Sulfanilamide,N1-(4,6-dimethyl-2-pyrimidinyl)-N4-D-glucosyl- (6CI)
- DTXSID50907257
- 102208-51-5
- Benzenesulfonamide, N-(4,6-dimethyl-2-pyrimidinyl)-4-(D-glucopyranosylamino)-
- Sulfanilamide, N1-(4,6-dimethyl-2-pyrimidinyl)-N4-D-glucosyl-
- N-{4-[(4,6-Dimethylpyrimidin-2-yl)sulfamoyl]phenyl}hexopyranosylamine
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- Inchi: 1S/C18H24N4O7S/c1-9-7-10(2)20-18(19-9)22-30(27,28)12-5-3-11(4-6-12)21-17-16(26)15(25)14(24)13(8-23)29-17/h3-7,13-17,21,23-26H,8H2,1-2H3,(H,19,20,22)/t13-,14-,15+,16-,17?/m1/s1
- InChI Key: UZUWIBWKPPMOMV-VDWCLKJHSA-N
- SMILES: S(C1C=CC(=CC=1)NC1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)(NC1N=C(C)C=C(C)N=1)(=O)=O
Computed Properties
- Exact Mass: 440.13657g/mol
- Monoisotopic Mass: 440.13657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 645
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 440.5g/mol
- XLogP3: -0.3
- Topological Polar Surface Area: 183Ų
Experimental Properties
- Density: 1.572
- Boiling Point: 754.5°C at 760 mmHg
- Flash Point: 410.1°C
- Refractive Index: 1.68
Benzenesulfonamide,N-(4,6-dimethyl-2-pyrimidinyl)-4-(D-glucopyranosylamino)- Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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